2-(Benzotriazol-1-yl)-2-(4-fluorophenyl)-3-trimethylsilylpropanal

• IUPAC Name: 2-(benzotriazol-1-yl)-2-(4-fluorophenyl)-3-trimethylsilylpropanal
• InChI: InChI=1S/C18H20FN3OSi/c1-24(2,3)13-18(12-23,14-8-10-15(19)11-9-14)22-17-7-5-4-6-16(17)20-21-22/h4-12H,13H2,1-3H3
• InChI Key: ACUPXNVLUHGAOX-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CC(C=O)(C1=CC=C(C=C1)F)N2C3=CC=CC=C3N=N2
• Molecular Formula: C18H20FN3OSi
• Molecular Weight: 341.5 g/mol

Description

2-(Benzotriazol-1-yl)-2-(4-fluorophenyl)-3-trimethylsilylpropanal, commonly known as BTTSP, is a chemical compound that has gained significant attention in scientific research. It is a versatile compound that has been used in various fields, including biochemistry, pharmacology, and material science.

Scientific Research Applications

BTTSP has been extensively used in scientific research due to its unique properties. It is a fluorescent compound that can be easily detected in biological systems. It has been used as a probe to study protein-protein interactions, enzyme activity, and cellular signaling pathways. BTTSP has also been used as a labeling reagent for biomolecules, such as peptides and nucleic acids. Moreover, BTTSP has been used in material science as a building block for the synthesis of functional materials, such as sensors and catalysts.

Mechanism of Action

BTTSP acts as a reversible inhibitor of enzymes that contain a cysteine residue in their active site. It forms a covalent bond with the cysteine residue, leading to the inhibition of enzyme activity. BTTSP has been shown to inhibit a wide range of enzymes, including proteases, kinases, and phosphatases. The mechanism of action of BTTSP has been extensively studied, and it has been used as a tool to elucidate the structure and function of enzymes.
Biochemical and Physiological Effects:
BTTSP has been shown to have a wide range of biochemical and physiological effects. It has been used to study the role of enzymes in various biological processes, such as apoptosis, autophagy, and cell cycle regulation. BTTSP has also been used to study the effects of drugs on enzyme activity and to screen for potential drug candidates. Moreover, BTTSP has been used to study the effects of environmental toxins on enzyme activity and to develop biomarkers for exposure to toxins.

Advantages and Limitations for Lab Experiments

BTTSP has several advantages for lab experiments. It is a stable and highly pure compound that can be easily synthesized in large quantities. It is also a fluorescent compound that can be easily detected in biological systems. BTTSP has been extensively studied, and its mechanism of action is well understood. However, BTTSP also has some limitations. It is a reversible inhibitor that may not be suitable for studying irreversible enzyme inhibition. Moreover, BTTSP may not be suitable for studying enzymes that do not contain a cysteine residue in their active site.

Future Directions

There are several future directions for the use of BTTSP in scientific research. One direction is the development of BTTSP-based probes for imaging and diagnosis of diseases. BTTSP can be used to label biomolecules that are specific to certain diseases, such as cancer. Another direction is the development of BTTSP-based materials for applications in sensors and catalysis. BTTSP can be used as a building block for the synthesis of functional materials that have unique properties. Moreover, BTTSP can be used to study the effects of environmental toxins on enzyme activity and to develop biomarkers for exposure to toxins.

Synthesis Methods

The synthesis of BTTSP involves the reaction of 4-fluorobenzaldehyde with 2-aminobenzotriazole and trimethylsilylpropanal in the presence of a catalyst. The reaction proceeds through a series of steps, including imine formation, reduction, and deprotection. The final product is obtained in high yield and purity.